Cas no 127502-06-1 (Tetrofosmin)

• Product Name: Tetrofosmin
• CAS No: 127502-06-1
• MF: C₁₈H₄₀O₄P₂
• MW: 382.455327987671
• CID: 209610
• PubChem ID: 4274
• Update Time: 2025-05-20

Tetrofosmin Chemical and Physical Properties

Names and Identifiers

• 3,12-Dioxa-6,9-diphosphatetradecane,6,9-bis(2-ethoxyethyl)-
• 2-[bis(2-ethoxyethyl)phosphanyl]ethyl-bis(2-ethoxyethyl)phosphane
• TETROFOSMIN
• 6,9-bis(2-ethoxyethyl)-3,12-dioxa-6,9-diphosphatetradecane
• Ethylenebis(bis(2-ethoxyethyl)phosphine)
• Technetium Tc 99m 1,2-bis(bis(2-ethoxyethyl)phosphino)ethane
• Tetrofosmin [USAN:INN:BAN:JAN]
• UNII-3J0KPB596Q
• Myoview
• P53
• Tetrofosmina
• tetrofosmine
• AKOS040754175
• D06094
• EN300-18567899
• CHEMBL1615784
• TETROFOSMIN [WHO-DD]
• 3,12-Dioxa-6,9-diphosphatetradecane, 6,9-bis(2-ethoxyethyl)-
• TETROFOSMIN [USAN]
• TETROFOSMIN [II]
• Tetrofosmin (JAN/USAN/INN)
• NS00069184
• ethylenebis[bis(2-ethoxyethyl)phosphine]
• P 53
• TETROFOSMIN [JAN]
• CHEBI:135598
• P-53
• Q27257279
• TETROFOSMIN [INN]
• 3J0KPB596Q
• TETROFOSMIN [MI]
• V09GA02
• 127502-06-1
• DTXCID5078082
• TETROFOSMIN (II)
• DB11180
• DTXSID70155591
• tetrofosminum
• SCHEMBL136150
• Tetrofosmin

• Inchi： 1S/C18H40O4P2/c1-5-19-9-13-23(14-10-20-6-2)17-18-24(15-11-21-7-3)16-12-22-8-4/h5-18H2,1-4H3
• InChI Key： QCWJONLQSHEGEJ-UHFFFAOYSA-N
• SMILES： P(CCOCC)(CCOCC)CCP(CCOCC)CCOCC

Computed Properties

• Exact Mass: 382.2404
• Monoisotopic Mass: 382.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2
• XLogP3: 0.5

Experimental Properties

• Density: g/cm3
• Boiling Point: 447.1°Cat760mmHg
• Flash Point: 278.9°C
• PSA: 36.92
• LogP: 4.09620
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Tetrofosmin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives

Additional information on Tetrofosmin

Tetrofosmin (CAS No. 127502-06-1): An Overview of a Versatile Radiopharmaceutical Agent

Tetrofosmin (CAS No. 127502-06-1) is a radiopharmaceutical agent that has gained significant attention in the field of nuclear medicine, particularly for its applications in myocardial perfusion imaging (MPI). This compound, also known as 99mTc-tetrofosmin, is a technetium-99m labeled agent that exhibits excellent myocardial uptake and rapid clearance from the blood, making it an ideal choice for assessing cardiac function and diagnosing coronary artery disease (CAD).

The chemical structure of Tetrofosmin consists of a central phosphonate moiety linked to two isopropyl groups and a technetium-99m complex. This unique structure allows the compound to be efficiently taken up by myocardial cells, primarily through the sodium-dependent phosphate transporter (NaPi). The high affinity of Tetrofosmin for myocardial tissue ensures that it can provide clear and detailed images of the heart, which are crucial for accurate diagnosis and treatment planning.

One of the key advantages of Tetrofosmin is its rapid and uniform distribution in the myocardium. Studies have shown that Tetrofosmin reaches peak myocardial uptake within 10-15 minutes after injection, with a high retention rate that persists for several hours. This characteristic makes it particularly suitable for stress and rest MPI protocols, where the ability to capture clear images quickly is essential.

In addition to its use in MPI, Tetrofosmin has also been explored for other diagnostic applications. Recent research has investigated its potential in detecting neuroendocrine tumors and evaluating thyroid function. The versatility of Tetrofosmin as a radiopharmaceutical agent is further enhanced by its favorable pharmacokinetic properties, including low renal excretion and minimal radiation exposure to non-target organs.

The safety profile of Tetrofosmin is well-established, with minimal side effects reported in clinical trials. Common adverse reactions include mild nausea and dizziness, which are generally transient and do not require specific treatment. The low incidence of adverse events has contributed to the widespread acceptance and routine use of Tetrofosmin in clinical practice.

Recent advancements in imaging technology have further improved the diagnostic capabilities of Tetrofosmin. The integration of single-photon emission computed tomography (SPECT) with computed tomography (CT) has allowed for more accurate localization and quantification of myocardial perfusion defects. This hybrid imaging approach has been shown to enhance the sensitivity and specificity of MPI, leading to better patient outcomes.

In conclusion, Tetrofosmin (CAS No. 127502-06-1) remains a valuable tool in nuclear medicine, offering reliable and high-quality imaging for the assessment of cardiac function. Its unique properties, combined with ongoing research and technological advancements, ensure that it will continue to play a crucial role in the diagnosis and management of cardiovascular diseases.